Cas no 890100-27-3 ([4-(3,5-dimethoxybenzoyl)phenyl] acetate)

• Product Name: [4-(3,5-dimethoxybenzoyl)phenyl] acetate
• CAS No: 890100-27-3
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD07698994
• CID: 881040
• PubChem ID: 24723048
• Update Time: 2025-06-30

[4-(3,5-dimethoxybenzoyl)phenyl] acetate Chemical and Physical Properties

Names and Identifiers

• [4-(3,5-dimethoxybenzoyl)phenyl] acetate
• 4-ACETOXY-3',5'-DIMETHOXYBENZOPHENONE
• MFCD07698994
• DTXSID10641741
• AKOS016018530
• 890100-27-3
• 4-(3,5-Dimethoxybenzoyl)phenyl acetate

• MDL： MFCD07698994
• Inchi： 1S/C17H16O5/c1-11(18)22-14-6-4-12(5-7-14)17(19)13-8-15(20-2)10-16(9-13)21-3/h4-10H,1-3H3
• InChI Key： FSWPNWATPWCOIN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)C(C1C=CC(=CC=1)OC(C)=O)=O)OC

Computed Properties

• Exact Mass: 300.10000
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 462.6°C at 760 mmHg
• Flash Point: 255.8°C
• Refractive Index: 1.55
• PSA: 61.83000
• LogP: 2.86010

Additional information on [4-(3,5-dimethoxybenzoyl)phenyl] acetate

[4-(3,5-Dimethoxybenzoyl)phenyl] Acetate (CAS No: 890100-27-3)

[4-(3,5-Dimethoxybenzoyl)phenyl] Acetate is a highly specialized organic compound with the CAS registry number 890100-27-3. This compound is characterized by its unique structure, which includes a phenyl group substituted with a benzoyl moiety at the para position, further substituted with two methoxy groups at the 3 and 5 positions of the benzene ring. The acetate group adds to the complexity of this molecule, making it a valuable compound in various fields of research and application.

The synthesis of [4-(3,5-Dimethoxybenzoyl)phenyl] Acetate involves a series of carefully controlled reactions, including esterification and substitution processes. The compound's structure allows for a wide range of applications in both academic and industrial settings. Recent studies have highlighted its potential in drug delivery systems due to its ability to act as a prodrug, where the acetate group can be cleaved under specific conditions to release the active drug molecule.

In terms of physical properties, [4-(3,5-Dimethoxybenzoyl)phenyl] Acetate exhibits a melting point of approximately 125°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis and as an intermediate in the production of more complex molecules.

Recent research has focused on the biological activity of this compound, particularly its anti-inflammatory and antioxidant properties. Studies conducted in vitro have shown that [4-(3,5-Dimethoxybenzoyl)phenyl] Acetate can inhibit the activity of certain enzymes associated with inflammation, making it a promising candidate for the development of new anti-inflammatory drugs.

Moreover, this compound has been explored for its potential in the field of materials science. Its ability to form stable ester linkages makes it an ideal candidate for use in the synthesis of biodegradable polymers and coatings. Recent advancements in green chemistry have further enhanced its appeal as an environmentally friendly alternative to traditional synthetic materials.

The versatility of [4-(3,5-Dimethoxybenzoyl)phenyl] Acetate extends to its use in biochemistry and molecular biology. Researchers have utilized this compound as a substrate in enzyme assays and as a tool for studying enzyme kinetics. Its structure provides an excellent platform for studying the interactions between enzymes and their substrates under various conditions.

In conclusion, [4-(3,5-Dimethoxybenzoyl)phenyl] Acetate (CAS No: 890100-27-3) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure, coupled with its favorable physical properties and promising biological activity, positions it as a valuable asset in both research and industrial applications.